Cas no 1803692-65-0 (Ethyl 4-hydroxy-6-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Ethyl 4-hydroxy-6-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1803692-65-0
• MF: C₁₀H₁₀F₃NO₄
• MW: 265.185913562775
• CID: 4829505
• Update Time: 2025-06-10

Ethyl 4-hydroxy-6-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-hydroxy-6-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C10H10F3NO4/c1-3-17-9(16)7-8(18-10(11,12)13)6(15)4-5(2)14-7/h4H,3H2,1-2H3,(H,14,15)
• InChI Key： QALZUBMLHDBTOG-UHFFFAOYSA-N
• SMILES： FC(OC1C(C=C(C)NC=1C(=O)OCC)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 437
• XLogP3: 2.3
• Topological Polar Surface Area: 64.599

Additional information on Ethyl 4-hydroxy-6-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate

Ethyl 4-hydroxy-6-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1803692-65-0): A Comprehensive Overview

Ethyl 4-hydroxy-6-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1803692-65-0) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, presents a unique combination of functional groups that make it a valuable intermediate in the development of various therapeutic agents. The presence of both hydroxyl and trifluoromethoxy substituents, along with the pyridine core, endows it with distinct chemical properties that are highly relevant to modern drug discovery and medicinal chemistry.

The molecular structure of Ethyl 4-hydroxy-6-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate consists of a pyridine ring substituted at the 4-position with a hydroxyl group, at the 6-position with a methyl group, and at the 3-position with a trifluoromethoxy group. The carboxylate ester functionality at the 2-position further enhances its utility as a synthetic building block. This arrangement of substituents imparts both lipophilicity and electronic characteristics that are conducive to interactions with biological targets, making it an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their potential applications in pharmaceuticals. Pyridine derivatives, in particular, have been extensively studied due to their prevalence in many biologically active molecules. Ethyl 4-hydroxy-6-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate fits well within this category, as it combines several pharmacophoric elements that are known to enhance binding affinity and metabolic stability.

One of the most compelling aspects of Ethyl 4-hydroxy-6-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate is its versatility as a synthetic intermediate. The compound can be readily modified through various chemical transformations to yield a wide range of derivatives with tailored properties. For instance, the hydroxyl group can be engaged in etherification or esterification reactions, while the trifluoromethoxy group can participate in nucleophilic aromatic substitution reactions. These reactivities make it an invaluable tool for constructing more complex molecular architectures.

The trifluoromethoxy group, in particular, is a key feature that contributes to the unique properties of this compound. Fluoro-substituted compounds are known for their enhanced metabolic stability and improved pharmacokinetic profiles. This makes Ethyl 4-hydroxy-6-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate an attractive candidate for use in drug development pipelines where these attributes are highly desirable.

Recent research has highlighted the importance of pyridine derivatives in the treatment of various diseases. For example, studies have demonstrated that certain pyridine-based compounds exhibit potent activity against enzymes involved in cancer metabolism. The structural features of Ethyl 4-hydroxy-6-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate align well with those found in many such bioactive molecules, suggesting that it may have similar therapeutic potential.

In addition to its applications in drug discovery, Ethyl 4-hydroxy-6-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate has shown promise as a scaffold for developing novel agrochemicals. The combination of functional groups present in this compound allows for the creation of derivatives with enhanced biological activity against pests and pathogens while maintaining environmental safety.

The synthesis of Ethyl 4-hydroxy-6-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate involves multiple steps that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions followed by functional group transformations such as hydroxymethylation and trifluoromethylation. Advances in catalytic methods have further refined these processes, making them more efficient and sustainable.

The compound's stability under various conditions is another critical factor that contributes to its utility as an intermediate. Ethyl 4-hydroxy-6-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate demonstrates good stability under both acidic and basic conditions, which is advantageous for its use in multi-step synthetic sequences without significant degradation.

From a regulatory perspective, Ethyl 4-hydroxy-6-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate is subject to standard chemical safety assessments to ensure its safe handling and use in industrial and laboratory settings. These assessments include toxicity studies and environmental impact evaluations, which are essential for compliance with global regulatory standards.

The future prospects for Ethyl 4-hydroxy-6-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate are promising, given its diverse applications and synthetic versatility. Ongoing research aims to explore new derivatives and applications for this compound, particularly in areas such as oncology and infectious disease treatment where novel molecular entities are urgently needed.